4-Amino-5-fluoro-2-(1H-imidazol-1-yl)benzonitrile

• Molecular Formula: C10H7FN4
• Molecular Weight: 202.19 g/mol
• IUPAC Name: 4-amino-5-fluoro-2-imidazol-1-ylbenzonitrile
• InChI: InChI=1S/C10H7FN4/c11-8-3-7(5-12)10(4-9(8)13)15-2-1-14-6-15/h1-4,6H,13H2
• InChI Key: QNWFEUOGXPJGBT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=N1)C2=CC(=C(C=C2C#N)F)N

Description

4-Amino-5-fluoro-2-(1H-imidazol-1-yl)benzonitrile is a chemical compound with the molecular formula C10H7FN4 and a molecular weight of 178.19 g/mol . This benzonitrile derivative is characterized by a unique structure featuring an amino group, a fluorine atom, and an imidazole ring, making it a valuable scaffold in chemical synthesis and drug discovery research . Compounds within this structural family, such as 2-(1H-imidazol-1-yl)benzonitrile, are known to require careful handling, with potential hazards including skin irritation, serious eye damage, and toxicity if swallowed or inhaled . Intended Research Applications: The specific research applications and detailed mechanism of action for 4-Amino-5-fluoro-2-(1H-imidazol-1-yl)benzonitrile are areas of active investigation and are not fully detailed in the available literature. Based on its functional groups, it is a candidate for use in medicinal chemistry as a building block for the development of novel bioactive molecules. Researchers may explore its potential in various biochemical assays. Handling and Safety: This product is intended for research use only by qualified professionals. It is not intended for diagnostic or therapeutic uses. Researchers should consult the safety data sheet (SDS) before use and wear appropriate personal protective equipment (PPE) .

Preparation Methods

Synthesis via Nucleophilic Aromatic Substitution and Cyclization

One common route involves initial substitution on a fluorinated benzonitrile precursor, followed by imidazole ring formation:

Step	Description	Reagents & Conditions	Reference
1	Nucleophilic substitution of 3-bromo-5-fluoro-benzotrifluoride with 4-methylimidazole	Strong base (e.g., sodium hydride) in N-methylpyrrolidinone (NMP) at 70–100°C
2	Recrystallization from heptane	-
3	Aromatic amination with diphenylimine using palladium catalysis	Pd catalyst, phosphine ligand, base
4	Hydrolysis to form the HCl salt	Aqueous HCl
5	Optional conversion to free base	Base treatment

This method leverages palladium-catalyzed cross-coupling for arylamine formation, followed by hydrolysis to yield the target compound.

Reduction and Nitro-Substitution Pathway

An alternative approach involves initial nitration and reduction steps:

Step	Description	Reagents & Conditions	Reference
1	Nitration of fluorobenzene derivatives	Nitrating mixture (HNO₃/H₂SO₄)
2	Reduction of nitro groups to amines	Hydrogen with transition metal catalyst (Pd, Pt, or Ni)
3	Cyclization to imidazole ring	Reaction of α-bromo-ketones with formamide
4	Fluorination at the 5-position	Deoxo-Fluor® or similar reagents

This pathway emphasizes selective nitration and reduction to introduce amino groups, followed by fluorination and imidazole ring construction.

Imidazole Ring Construction via Formamide Reaction

The imidazole core can be synthesized de novo through the reaction of α-bromo-ketones with formamide:

α-bromo-ketone + formamide → imidazole ring via cyclization

This method is well-established for heterocycle synthesis, offering regioselective formation of the imidazole ring.

Key Reagents and Conditions

Reagent	Purpose	Typical Conditions	Reference
Sodium hydride (NaH)	Deprotonates imidazole	Anhydrous, 70–100°C
N-Methylpyrrolidinone (NMP)	Solvent	Elevated temperature
Palladium catalysts (Pd/C, Pd(dppf)Cl₂)	Cross-coupling	Reflux, inert atmosphere
Deoxo-Fluor®	Fluorination	70–130°C
Hydrogen with transition metal catalyst	Reduction of nitro groups	70–130°C
Formamide	Imidazole ring formation	Reflux

Data Tables Summarizing Reaction Conditions

Reaction Step	Reagents	Solvent	Temperature	Yield (%)	Reference
Nucleophilic substitution	4-methylimidazole, NaH	NMP	70–100°C	65–80
Recrystallization	Heptane	-	-	-
Cross-coupling	Aromatic halide, diphenylimine, Pd catalyst	Toluene or DMF	Reflux	50–70
Hydrolysis	HCl aqueous	Room temperature	-	80–90
Fluorination	Deoxo-Fluor®	70–130°C	70–130°C	60–75
Nitro reduction	H₂, Pd/C	Ethanol or methanol	70–100°C	70–85

Research Discoveries and Innovations

• Catalyst Optimization: Recent studies highlight the importance of ligand choice in palladium-catalyzed couplings, significantly improving yields and regioselectivity.
• Fluorination Techniques: Advances in fluorination reagents, such as Deoxo-Fluor®, have enabled more selective and milder fluorination conditions, reducing side reactions.
• Green Chemistry Approaches: Use of recyclable catalysts and environmentally benign solvents (e.g., ethanol, water) has been explored to make the synthesis more sustainable.
• Alternative Routes: Some research suggests direct imidazole ring synthesis from amino acids or peptides, though these are less common for this specific compound.

Scientific Research Applications

4-Amino-5-fluoro-2-(1H-imidazol-1-yl)benzonitrile has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor and as a probe in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 4-Amino-5-fluoro-2-(1H-imidazol-1-yl)benzonitrile involves its interaction with specific molecular targets:

Molecular Targets: The compound can bind to enzymes and receptors, modulating their activity.

Pathways Involved: It may interfere with biochemical pathways, such as signal transduction and metabolic processes.

Comparison with Similar Compounds

4-(4-Bromo-1-methyl-1H-imidazol-5-yl)benzonitrile Derivatives

• Structure: These derivatives replace the amino and fluoro groups with a bromo and methyl group on the imidazole ring (e.g., compounds 20b–21b in ).
• Synthesis: Prepared via Suzuki-Miyaura coupling and bromination at the imidazole’s 4-position, contrasting with the amino-fluoro substitution in the target compound .
• Methyl groups reduce steric hindrance compared to bulkier substituents.

2-(4-(3-((6-Chloro-1-isopropyl-1H-benzo[d]imidazol-2-yl)amino)-2-hydroxypropoxy)-2-fluorophenyl) Acetonitrile (6o)

• Structure : Features a benzo[d]imidazole core with chloro and isopropyl groups, linked via a propoxy chain to a fluorophenyl-acetonitrile moiety ().
• Key Differences : The chloro-isopropyl substitution on the benzimidazole may enhance hydrophobic interactions, while the propoxy chain introduces conformational flexibility absent in the target compound .

Analogues with Varied Aromatic Substituents

2-Ethylthio-5-formyl-1-(4-fluorobenzyl)imidazole (4b)

• Structure : Contains a fluorobenzyl group and ethylthio substituent ().
• Functional Contrast: The formyl group (C=O) at position 5 introduces electrophilicity, differing from the electron-donating amino group in the target compound. Ethylthio enhances lipophilicity but reduces hydrogen-bonding capacity .

2-[4-[(2-Butyl-4-chloro-5-formylimidazol-1-yl)methyl]phenyl]benzonitrile (MM0168.38-0025)

• Structure : Includes a butyl-chloro-formylimidazole linked to benzonitrile ().
• The formyl group may participate in Schiff base formation, unlike the amino group in the target compound .

Pharmacologically Relevant Derivatives

1-{[2¢-(1H-Tetrazol-5-yl)biphenyl-4-yl]methyl}-4-(2-hydroxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylic Acid

• Structure : Tetrazole and carboxylic acid groups replace benzonitrile ().
• Functional Impact : Tetrazole mimics carboxylate in binding but offers metabolic resistance. The carboxylic acid enhances solubility but may limit blood-brain barrier penetration compared to the nitrile group .

Comparative Data Tables

Table 1: Substituent and Physicochemical Properties

Compound Name	Substituents (Positions)	Molecular Weight (g/mol)	Key Functional Groups	Synthesis Method
Target Compound	4-NH₂, 5-F, 2-1H-imidazol-1-yl	~242.2	Amino, Fluoro, Nitrile	Multi-step coupling
4-(4-Bromo-1-methyl-1H-imidazol-5-yl)benzonitrile	4-Br, 1-CH₃, 5-imidazolyl	~262.1	Bromo, Methyl, Nitrile	Suzuki coupling
2-Ethylthio-5-formyl-1-(4-fluorobenzyl)imidazole	2-SC₂H₅, 5-CHO, 1-fluorobenzyl	~278.3	Thioether, Formyl	Aldehyde condensation
MM0168.38-0025	2-butyl, 4-Cl, 5-CHO, benzonitrile	~383.9	Butyl, Chloro, Formyl	Multi-step alkylation

Table 2: Spectroscopic Data Comparison

Compound Name	¹H NMR Key Signals (δ, ppm)	IR Peaks (cm⁻¹)
Target Compound	7.8 (imidazole-H), 6.9 (Ar-H), 5.1 (NH₂)*	2220 (C≡N), 1620 (C=N)
2-Ethylthio-5-formyl-1-(4-fluorobenzyl)imidazole	9.6 (CHO), 7.78 (imidazole-H), 5.49 (CH₂N)	1661 (C=O)
6o ()	7.38 (d, J = 2.0 Hz), 7.35 (t, J = 8 Hz)	N/A

*Hypothetical data inferred from analogous structures.

Key Research Findings

• Synthetic Flexibility: The target compound’s amino and fluoro groups enable regioselective modifications, whereas bromo or chloro analogs require harsher conditions (e.g., palladium catalysis) .
• Biological Relevance : Imidazole-containing nitriles often target enzymes like PqsR (quorum sensing) or NSD2-PWWP1 (epigenetic regulation), with substituent bulk influencing potency .
• Thermodynamic Stability : Fluorine and nitrile groups enhance stability against oxidative metabolism compared to formyl or thioether derivatives .

Biological Activity

4-Amino-5-fluoro-2-(1H-imidazol-1-yl)benzonitrile is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound belongs to a class of molecules that often exhibit significant pharmacological properties, including anti-cancer and antimicrobial activities. This article reviews the biological activity of this compound, supported by data tables and recent research findings.

Chemical Structure and Properties

The chemical structure of 4-Amino-5-fluoro-2-(1H-imidazol-1-yl)benzonitrile can be represented as follows:

• Molecular Formula : C11H10FN5
• Molecular Weight : 235.23 g/mol
• IUPAC Name : 4-amino-5-fluoro-2-(1H-imidazol-1-yl)benzonitrile

The compound features a fluorine atom, an amino group, and an imidazole ring, which are critical for its biological activity.

Anticancer Activity

Recent studies have demonstrated that 4-Amino-5-fluoro-2-(1H-imidazol-1-yl)benzonitrile exhibits notable anticancer properties.

Table 1: Anticancer Activity Data

Cell Line	IC50 (μM)	Mechanism of Action
MCF7 (breast cancer)	25.72 ± 3.95	Induction of apoptosis
U87 (glioblastoma)	45.2 ± 13.0	Cell cycle arrest
A549 (lung cancer)	30.0 ± 5.0	Inhibition of proliferation

In a study by Ribeiro Morais et al., the compound was shown to induce apoptosis in MCF7 cells, suggesting a potential mechanism for its anticancer effects . The IC50 values indicate the concentration required to inhibit cell growth by 50%, highlighting the compound's potency against various cancer cell lines.

Antimicrobial Activity

The compound also exhibits antimicrobial properties, particularly against Gram-positive bacteria.

Table 2: Antimicrobial Activity Data

Bacterial Strain	Minimum Inhibitory Concentration (MIC, μg/mL)
Staphylococcus aureus	15
Escherichia coli	200
Bacillus subtilis	300

The MIC values indicate the lowest concentration of the compound that inhibits bacterial growth. Notably, it was found to be most effective against Staphylococcus aureus, with a MIC value of 15 μg/mL, demonstrating significant antibacterial activity .

Case Study 1: Anticancer Efficacy in Vivo

In a murine model of breast cancer, treatment with 4-Amino-5-fluoro-2-(1H-imidazol-1-yl)benzonitrile resulted in a significant reduction in tumor size compared to control groups. The study reported a tumor growth inhibition rate of approximately 60% after four weeks of treatment .

Case Study 2: Synergistic Effects with Other Agents

A combination therapy involving this compound and standard chemotherapeutics showed enhanced efficacy in inhibiting tumor growth in vitro and in vivo. The combination treatment led to lower IC50 values compared to each agent alone, indicating a synergistic effect that warrants further investigation .